4-(Bromomethyl)-1-fluoro-2-iodobenzene
Overview
Description
4-(Bromomethyl)-1-fluoro-2-iodobenzene is a useful research compound. Its molecular formula is C7H5BrFI and its molecular weight is 314.92 g/mol. The purity is usually 95%.
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Scientific Research Applications
Aminocarbonylation of Iodobenzene Derivatives
Aminocarbonylation of various iodobenzene derivatives, including those with substituents like fluoro, chloro, and bromo, has been extensively studied. For instance, Marosvölgyi-Haskó et al. (2016) explored the reactivity of iodoaromatics possessing electron-withdrawing groups in the 4-position, such as fluoro and bromo, in the aminocarbonylation process. This process, using a palladium(0) catalyst, resulted in carboxamide and ketocarboxamide type compounds through single and double carbon monoxide insertion. The study found that 4-substituents with negative Hammett constants decrease reactivity, whereas those with positive constants increase it (Marosvölgyi-Haskó, Kégl, & Kollár, 2016).
Synthesis of Bromomethyl-Fluorobenzene Compounds
The synthesis of compounds like 1,2-bis(bromomethyl)-4-fluorobenzene has been a subject of research due to their potential applications in various chemical reactions. Guo Zhi-an (2009) described a method involving diazotization and bromination reactions, focusing on optimizing reaction conditions such as material rate, time, and temperature. This research contributes to the development of efficient synthetic routes for such compounds (Guo Zhi-an, 2009).
Vibrational Spectra of Halobenzene Cations
The study of vibrational spectra of halobenzene cations, including those substituted with fluorine, chlorine, bromine, and iodine, provides insight into their electronic properties. Kwon et al. (2002) conducted mass-analyzed threshold ionization spectrometry to determine the ionization energies of these compounds. This research aids in understanding the electronic structure and reactivity of halobenzene cations (Kwon, Kim, & Kim, 2002).
Application in Lithium-Ion Batteries
4-bromo-2-fluoromethoxybenzene (BFMB) has been investigated as a bi-functional electrolyte additive for lithium-ion batteries. Zhang Qian-y (2014) reported that BFMB can polymerize electrochemically to form a protective film, enhancing the thermal stability and safety of lithium-ion batteries. This additive does not negatively impact the normal cycle performance of the batteries (Zhang Qian-y, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-(Bromomethyl)-1-fluoro-2-iodobenzene is the carbon-carbon bond formation in organic synthesis . This compound is often used in Suzuki-Miyaura cross-coupling reactions , which are widely applied transition metal-catalyzed carbon-carbon bond-forming reactions .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In Suzuki-Miyaura coupling, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd-C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The key biochemical pathway involved is the Suzuki-Miyaura cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The broad application of this coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared, and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds . This is a crucial step in the synthesis of complex organic molecules, enabling the construction of a wide variety of structures for applications in fields such as medicinal chemistry .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura coupling reaction conditions, such as temperature, solvent, and the presence of a base, can impact the efficiency of the reaction . Furthermore, the stability of the compound can be affected by factors such as pH, temperature, and exposure to light or oxygen.
Properties
IUPAC Name |
4-(bromomethyl)-1-fluoro-2-iodobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFI/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFHUCASFWPULRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CBr)I)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFI | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594330 | |
Record name | 4-(Bromomethyl)-1-fluoro-2-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
260050-97-3 | |
Record name | 4-(Bromomethyl)-1-fluoro-2-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20594330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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